Cas no 70393-58-7 (Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-)
70393-58-7 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-
CAS No:70393-58-7
MF:C12H12N2S2
MW:248.367079734802
CID:547304
PubChem ID:71404963
Update Time:2025-04-19
Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-
- 1-tert-butyl-2,4-diisothiocyanatobenzene
- DTXSID20825777
- 70393-58-7
-
- Inchi: 1S/C12H12N2S2/c1-12(2,3)10-5-4-9(13-7-15)6-11(10)14-8-16/h4-6H,1-3H3
- InChI Key: BONRYEIIMIBIBI-UHFFFAOYSA-N
- SMILES: S=C=NC1C=C(C=CC=1C(C)(C)C)N=C=S
Computed Properties
- Exact Mass: 248.04436
- Monoisotopic Mass: 248.04419074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 88.9Ų
Experimental Properties
- PSA: 24.72
Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
70393-58-7 (Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-) Related Products
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